1-(4-Propoxyphenyl)pentan-1-one
Description
1-(4-Propoxyphenyl)pentan-1-one (PPP) is a chemical compound that has an interesting range of properties. It is a colorless, non-volatile, and odorless liquid that is used in a variety of scientific research applications. It is also used in the synthesis of other compounds, such as pharmaceuticals, cosmetics, and food additives. PPP has a variety of biochemical and physiological effects, making it a useful compound for studying the effects of various drugs and compounds on living organisms.
Scientific Research Applications
Chemistry of Pre-Ignition : A study on the pre-autoignition chemistry of n-pentane and 1-pentene reveals insights into the behavior and reactivity of related compounds, including 1-(4-Propoxyphenyl)pentan-1-one. This research provides understanding into the chemical reactions at low temperatures, highlighting the similarities and differences in the reactivity and chemical analysis of intermediate species in the oxidation process (Minetti et al., 1999).
Synthesis and Antimicrobial Properties : Research on the synthesis of aminomethyloxy derivatives of 1-(propylsulfanyl)pentane, a compound structurally similar to this compound, explores its potential use as antimicrobial additives. This study demonstrates the methods of synthesizing such compounds and testing them as antimicrobial agents, which can be informative for similar research on this compound (Dzhafarov et al., 2010).
Autoignition Studies : Autoignition studies of n-pentane and 1-pentene provide a basis for understanding the combustion and ignition properties of similar compounds. This research examines the ignition delay times, fuel consumption, and cyclic ether distributions, which are relevant for understanding the combustion characteristics of this compound (Ribaucour et al., 1998).
Decomposition and Intramolecular Interactions : Studies on the decomposition and intramolecular H-transfer isomerization reactions of the 1-pentyl radical provide insights into the behavior of similar pentanone compounds. This research offers valuable information on the chemical reactions and stability of such compounds at high temperatures (Awan et al., 2012).
Asymmetric Hydrogenations in Chemistry : The research on the application of diastereomers in rhodium-catalyzed asymmetric hydrogenations of prochiral olefins can inform the understanding of catalytic processes in compounds similar to this compound. This study contributes to the broader knowledge of chemical synthesis and catalysis (Balogh et al., 2013).
Properties
IUPAC Name |
1-(4-propoxyphenyl)pentan-1-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20O2/c1-3-5-6-14(15)12-7-9-13(10-8-12)16-11-4-2/h7-10H,3-6,11H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RRSMRBGHKGHINT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC(=O)C1=CC=C(C=C1)OCCC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601299880 |
Source
|
| Record name | 1-Pentanone, 1-(4-propoxyphenyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601299880 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
220.31 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
524732-39-6 |
Source
|
| Record name | 1-Pentanone, 1-(4-propoxyphenyl)- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=524732-39-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-Pentanone, 1-(4-propoxyphenyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601299880 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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